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Compound of Interest

Compound Name: Phosphorin, 2,4,6-triphenyl-

Cat. No.: B078489 Get Quote

For laboratory professionals engaged in research and development, the proper disposal of

chemical waste is a critical component of ensuring a safe and compliant operational

environment. While a specific Safety Data Sheet (SDS) for 2,4,6-triphenylphosphorin is not

readily available, this guide provides essential disposal procedures based on the

characteristics of similar organophosphorus compounds, such as triphenylphosphine, and

general principles of hazardous waste management. Adherence to these guidelines is

paramount for the protection of personnel and the environment.

Key Safety and Disposal Information

Organophosphorus compounds, as a class, are noted for their potential toxicity, particularly to

aquatic life.[1][2] Therefore, 2,4,6-triphenylphosphorin should be handled as hazardous waste.

Improper disposal, such as discarding with regular household garbage or flushing down the

sewer system, is strictly prohibited.[3] All disposal activities must be conducted in accordance

with local, regional, and national regulations.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for the related compound,

triphenylphosphine, which can serve as a conservative reference for handling 2,4,6-

triphenylphosphorin.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b078489?utm_src=pdf-interest
https://bg.cpachem.com/msds?num=SB45294&dnl=sd_-_Triphenylphosphine_%5BCAS_603-35-0%5D_%28SB45294%29_%28EU%29.pdf
https://cdn.caymanchem.com/cdn/msds/705018m.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://bg.cpachem.com/msds?num=SB45294&dnl=sd_-_Triphenylphosphine_%5BCAS_603-35-0%5D_%28SB45294%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Physical State Solid [4]

Melting Point/Range
78.5 - 81.5 °C / 173.3 - 178.7

°F
[4]

Boiling Point/Range 377 °C / 710.6 °F [4]

Flash Point 181 °C / 357.8 °F [4]

Density at 20 °C 0.6 g/cm³ [1]

Water Solubility Soluble [1][2]

Oral LD50 (rat)
< 50 mg/kg to 500 mg/kg

(Moderately Toxic)
[5]

Detailed Disposal Protocol
This step-by-step protocol outlines the recommended procedure for the safe disposal of 2,4,6-

triphenylphosphorin.

1. Personal Protective Equipment (PPE):

Before handling the chemical, ensure appropriate PPE is worn. This includes:

Protective gloves[1]

Safety glasses or goggles

Laboratory coat

2. Waste Segregation and Collection:

Collect waste 2,4,6-triphenylphosphorin and any contaminated materials (e.g., weighing

boats, gloves, paper towels) in a designated, compatible, and properly sealed hazardous

waste container.[6]
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The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "2,4,6-triphenylphosphorin".[3]

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

3. Container Management:

Ensure the waste container is in good condition and remains closed unless waste is being

added.[6]

Do not fill waste containers beyond 90% of their capacity to prevent spills and allow for

expansion.[3]

The exterior of the container must be kept clean and free of chemical contamination.[3]

4. Temporary Storage:

Store the sealed and labeled hazardous waste container in a designated, well-ventilated,

and secure area within the laboratory, away from incompatible materials.[6]

Follow your institution's guidelines for the temporary storage of hazardous waste.

5. Professional Disposal:

Arrange for the collection and disposal of the hazardous waste through a certified hazardous

waste disposal company.

Provide the disposal company with all available information about the waste, including its

identity as an organophosphorus compound and any known hazards.

6. Emergency Procedures:

In case of a spill, avoid breathing dust or fumes.[1]

Isolate the spill area and prevent the material from entering drains or waterways.[4]
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Clean up the spill using appropriate absorbent materials and collect all contaminated

materials in a designated hazardous waste container.

In case of skin contact, immediately wash with water and soap and rinse thoroughly.[2]

If swallowed, call a poison center or doctor immediately.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 2,4,6-

triphenylphosphorin.
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Caption: Workflow for the safe disposal of 2,4,6-triphenylphosphorin.

By adhering to these procedures, researchers and laboratory professionals can ensure the

safe and environmentally responsible disposal of 2,4,6-triphenylphosphorin, thereby upholding

the highest standards of laboratory safety and regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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